Cas no 80445-78-9 (Boc-d-dab-oh)

Boc-d-dab-oh structure
Boc-d-dab-oh structure
Product Name:Boc-d-dab-oh
CAS No:80445-78-9
MF:C9H18N2O4
MW:218.250222682953
MDL:MFCD00798622
CID:60215
PubChem ID:7021116
Update Time:2024-10-27

Boc-d-dab-oh Chemical and Physical Properties

Names and Identifiers

    • Boc-D-2,4-diaminobutyric acid
    • Na-Boc-D-2,4-diaminobutyric acid
    • (2R)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • BOC-D-DAB-OH
    • Boc-D-Dab-OH(Na-Boc-D-2,4-Diaminobutyric acid)
    • Butanoic acid, 4-amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
    • N-α-Boc-D-2,4-Diaminobutyric acid
    • (2R)-4-Amino-2-(Boc-amino)butanoic acid
    • (R)-4-AMINO-2-(TERT-BUTOXYCARBONYLAMINO)BUTANOIC ACID
    • (R)-4-amino-2-((tert-butoxycarbonyl)amino)butanoic acid
    • MDCPCLPRWLKUIQ-ZCFIWIBFSA-N
    • FD1082
    • N-
    • A-Boc-D-2,4-Diaminobutyric acid
    • FCH3530103
    • AB07215
    • AS
    • CS-W014793
    • DTXSID00427334
    • AS-18900
    • N-alpha-t-Butyloxycarbonyl-D-2,4-diaminobutyric acid (Boc-D-Dab-OH)
    • SCHEMBL2612149
    • A847257
    • (2R)-4-azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
    • AC-23759
    • (2R)-4-AMINO-2-[(TERT-BUTOXYCARBONYL)AMINO]BUTANOIC ACID
    • 80445-78-9
    • (2R)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid;
    • AKOS005146317
    • MFCD00798622
    • AKOS015841362
    • (2R)-4-Amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]butanoic acid (ACI)
    • Butanoic acid, 4-amino-2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (R)- (9CI)
    • (2R)-4-Amino-2-[[(tert-butoxy)carbonyl]amino]butanoic acid
    • Boc-d-dab-oh
    • MDL： MFCD00798622
    • Inchi： 1S/C9H18N2O4/c1-9(2,3)15-8(14)11-6(4-5-10)7(12)13/h6H,4-5,10H2,1-3H3,(H,11,14)(H,12,13)/t6-/m1/s1
    • InChI Key： MDCPCLPRWLKUIQ-ZCFIWIBFSA-N
    • SMILES： [C@H](C(=O)O)(CCN)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 218.12700
  • Monoisotopic Mass: 218.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • XLogP3: -2.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.16
  • Melting Point: 207-211°C
  • Boiling Point: 385.5℃ at 760 mmHg
  • Flash Point: 188.6℃
  • PSA: 101.65000
  • LogP: 1.40430
  • Specific Rotation: -9° ~ -13° (c=1, Methanol)
  • Vapor Pressure: No data available

Boc-d-dab-oh Security Information

Boc-d-dab-oh Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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Boc-d-dab-oh Production Method

Production Method 1

61348-28-5 61348-28-5
80445-78-9 80445-78-9
Reaction Conditions
1.1 Reagents: Iodobenzene diacetate Solvents: Acetonitrile ,  Ethyl acetate ,  Water ;  30 min, 16 °C; 4 h, 20 °C
Reference
Cγ(S/R)-Bimodal peptide nucleic acids (Cγ-bm-PNA) form coupled double duplexes by synchronous binding to two complementary DNA strands
Bhingardeve, Pramod; et al, Journal of Organic Chemistry, 2020, 85(21), 13680-13693

Production Method 2

13726-85-7 13726-85-7
80445-78-9 80445-78-9
Reaction Conditions
1.1 Reagents: Bis(trifluoroacetoxy)iodobenzene Solvents: Dimethylformamide ,  Water ;  15 min, rt
1.2 Reagents: Pyridine ;  3 h, rt
Reference
Conjugates of enkephalin analogs: synthesis and discrimination of μ and δ opioid receptors based on membrane compartment concept
Hong, Nam Joo; et al, Bulletin of the Korean Chemical Society, 2009, 30(3), 599-607

Production Method 3

24424-99-5 24424-99-5
5959-95-5 5959-95-5
80445-78-9 80445-78-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: 1,4-Dioxane ,  Water ;  1 h, 0 °C
1.2 Reagents: Potassium bisulfate Solvents: Water ;  pH 2 - 3
2.1 Reagents: Iodobenzene diacetate Solvents: Acetonitrile ,  Ethyl acetate ,  Water ;  30 min, 16 °C; 4 h, 20 °C
Reference
Cγ(S/R)-Bimodal peptide nucleic acids (Cγ-bm-PNA) form coupled double duplexes by synchronous binding to two complementary DNA strands
Bhingardeve, Pramod; et al, Journal of Organic Chemistry, 2020, 85(21), 13680-13693

Boc-d-dab-oh Raw materials

Boc-d-dab-oh Preparation Products

Boc-d-dab-oh Related Literature

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